Cas no 2034582-49-3 (2-(1H-indol-3-yl)-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethan-1-one)

2-(1H-Indol-3-yl)-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethan-1-one is a heterocyclic compound featuring an indole core linked to a pyrazine-substituted pyrrolidine moiety via a ketone bridge. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The presence of both indole and pyrazine rings enhances its potential for hydrogen bonding and π-π interactions, which may contribute to selective binding in biological systems. Its well-defined synthetic route allows for high purity and scalability, supporting research applications in kinase inhibition and targeted therapeutics. The compound's modular design also permits further derivatization for structure-activity relationship studies.
2-(1H-indol-3-yl)-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethan-1-one structure
2034582-49-3 structure
Product Name:2-(1H-indol-3-yl)-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethan-1-one
CAS No:2034582-49-3
MF:C18H18N4O2
MW:322.3611
CID:5354445
Update Time:2025-06-08

2-(1H-indol-3-yl)-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-indol-3-yl)-1-(3-pyrazin-2-yloxypyrrolidin-1-yl)ethanone
    • 2-(1H-indol-3-yl)-1-(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)ethanone
    • 2-(1H-indol-3-yl)-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethan-1-one
    • Inchi: 1S/C18H18N4O2/c23-18(9-13-10-21-16-4-2-1-3-15(13)16)22-8-5-14(12-22)24-17-11-19-6-7-20-17/h1-4,6-7,10-11,14,21H,5,8-9,12H2
    • InChI Key: UPXNVBPPYZQHGK-UHFFFAOYSA-N
    • SMILES: O(C1C([H])=NC([H])=C([H])N=1)C1([H])C([H])([H])N(C(C([H])([H])C2=C([H])N([H])C3=C([H])C([H])=C([H])C([H])=C23)=O)C([H])([H])C1([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 447
  • XLogP3: 1.5
  • Topological Polar Surface Area: 71.1

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Additional information on 2-(1H-indol-3-yl)-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethan-1-one

Introduction to 2-(1H-indol-3-yl)-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethan-1-one (CAS No. 2034582-49-3)

2-(1H-indol-3-yl)-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethan-1-one (CAS No. 2034582-49-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the chemical properties, biological activities, and recent research developments related to this compound.

Chemical Structure and Properties: The molecular formula of 2-(1H-indol-3-yl)-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethan-1-one is C18H18N4O2, with a molecular weight of 326.36 g/mol. The compound features a complex structure that combines an indole ring, a pyrazine ring, and a pyrrolidine moiety. The presence of these functional groups imparts unique chemical properties, such as high solubility in organic solvents and moderate solubility in water. The compound is stable under standard laboratory conditions but may degrade upon exposure to strong acids or bases.

Biological Activity and Mechanism of Action: Recent studies have highlighted the multifaceted biological activities of 2-(1H-indol-3-yl)-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethan-1-one. One of the key areas of interest is its potential as an inhibitor of protein kinases, which are crucial enzymes involved in cell signaling pathways. Specifically, this compound has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. In vitro studies have demonstrated that 2-(1H-indol-3-yl)-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethan-1-one can effectively reduce the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers.

In addition to its anti-cancer properties, 2-(1H-indol-3-yl)-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethan-1-one has also shown promise in the treatment of neurological disorders. Research has indicated that this compound can modulate the activity of serotonin receptors, which play a critical role in mood regulation and cognitive function. Preclinical studies using animal models have demonstrated that administration of 2-(1H-indol-3-yl)-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethan-1-one can alleviate symptoms associated with depression and anxiety disorders.

Clinical Trials and Therapeutic Potential: While preclinical studies have provided encouraging results, further research is needed to fully evaluate the therapeutic potential of 2-(1H-indol-3-yl)-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethan-1-one. Several phase I clinical trials are currently underway to assess the safety and efficacy of this compound in human subjects. These trials are focusing on its use as an anti-cancer agent and as a treatment for mood disorders. Preliminary data from these trials have been positive, with no major adverse effects reported at therapeutic doses.

Synthesis and Production: The synthesis of 2-(1H-indol-3-yl)-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethanone involves a multi-step process that requires precise control over reaction conditions. Key intermediates include 3-hydroxypyridine and 3-pyrrolidinemethanol, which are reacted under specific conditions to form the final product. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and potential commercial applications.

Current Research Trends and Future Directions: The ongoing research on 2-(1H-indol-3-y l)- ̶ ̶ [ ̶ ̶ ̶ ( ̶ p y r a z i n - ̶ ̶ ̶ ̶ ̶ ̶ ̶ y l o x y ) p y r r o l i d i n - ̶ ̶ ̶ ̶ y l ] e t h a n - ̶ o n e strong > is focused on elucidating its mechanism of action at the molecular level. Scientists are using advanced techniques such as X-ray crystallography and computational modeling to gain insights into how this compound interacts with its target proteins. Additionally, efforts are being made to optimize its pharmacokinetic properties to enhance its therapeutic efficacy while minimizing side effects.

In conclusion, 2-(1H-indol - y l ) - [ ( p y r a z i n - y l o x y ) p y r r o l i d i n - y l ] e t h a n - o n e strong > (CAS No. < strong > 2034582 -49 -3 strong >) represents a promising candidate for the development of novel therapeutics targeting cancer and neurological disorders. Its unique chemical structure and diverse biological activities make it an exciting area of research with significant potential for future clinical applications.

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